Cas no 165739-83-3 (4-Chloro Loratadine)

4-Chloro Loratadine structure
4-Chloro Loratadine structure
Product name:4-Chloro Loratadine
CAS No:165739-83-3
MF:C22H22Cl2N2O2
MW:417.328283786774
CID:1060440
PubChem ID:22621927

4-Chloro Loratadine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro Loratadine
    • 1-Piperidinecarboxylic acid, 4- (4,8-dichloro-5,6-dihydro-11H- benzo[5,6]cyclohepta[1,2-b] pyridin-11-ylidene)-, ethyl ...
    • 4-CHLORO-LORATADINE
    • ethyl 4-(4,8-dichloro-5,6-dihydrobenzo[4,5]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
    • 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester
    • Loratadine EP IMpurity C
    • Loratadine EP Impurity C ( USP RC G )
    • 4,8-Dichloro-6,11-dihydro-11-[N-ethoxy carbonyl-4-piperidylidene]-5H-benzo[5,6] cyclohepta[1,2-b]pyridine
    • 1-Piperidinecarboxylic acid, 4- (4,8-dichloro-5,6-dihydro-11H- benzo[5,6]cyclohepta[1,2-b] pyridin-11-ylidene)-, ethyl ester
    • Ethyl 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
    • Ethyl 4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate; Loratadine Imp. C (EP); Loratadine Impurity C
    • 4-CHLOROLORATADINE [USP IMPURITY]
    • AKOS040744707
    • UNII-K330Z55R0Q
    • 4-Chloro Loratadine;4-Chloroloratadine
    • Loratadine specified impurity C [EP]
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine- [USP]
    • K330Z55R0Q
    • SCHEMBL5473193
    • Q27281876
    • Ethyl 4-(4,8-dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-ylidene)piperidine-1-carboxylate
    • 165739-83-3
    • DTXSID60168019
    • LORATADINE IMPURITY C [EP IMPURITY]
    • BCP31806
    • 4-Chloroloratadine
    • ethyl 4-(7,13-dichloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-2-ylidene)piperidine-1-carboxylate
    • Loratadine Impurity C
    • Ethyl4-(4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-(4,8-dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-ylidene)-, ethyl ester
    • LORATADINE IMPURITY C (EP IMPURITY)
    • 4-CHLOROLORATADINE (USP IMPURITY)
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine-[USP]
    • LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-11-(N-ETHOXY CARBONYL-4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDINE-[USP IMPURITY]
    • DTXCID8090510
    • Loratadine specified impurity C
    • LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-11-(N-ETHOXY CARBONYL-4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDINE-(USP IMPURITY)
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-11-(N-ethoxy carbonyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine-(USP)
    • Inchi： InChI=1S/C22H22Cl2N2O2/c1-2-28-22(27)26-11-8-14(9-12-26)20-17-6-4-16(23)13-15(17)3-5-18-19(24)7-10-25-21(18)20/h4,6-7,10,13H,2-3,5,8-9,11-12H2,1H3
    • InChI Key： LOTMYBFPXGPIDD-UHFFFAOYSA-N
    • SMILES： CCOC(=O)N1CCC(=C2C3=C(CCC4=C(C=CN=C42)Cl)C=C(C=C3)Cl)CC1

Computed Properties

  • Exact Mass: 416.10600
  • Monoisotopic Mass: 416.1058333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
  • PSA: 45.33000
  • LogP: 5.13530

4-Chloro Loratadine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C366975-1mg
4-Chloro Loratadine
 165739-83-3
1mg
 $ 316.00 2023-09-08
A2B Chem LLC
AE83409-250mg
4-chloro-loratadine
 165739-83-3 95%
250mg
 $1106.00 2024-04-20
1PlusChem
1P00ADM9-25mg
4-chloro-loratadine
 165739-83-3 95%
25mg
 $165.00 2025-02-25
1PlusChem
1P00ADM9-250mg
4-chloro-loratadine
 165739-83-3 95%
250mg
 $1106.00 2025-02-25
1PlusChem
1P00ADM9-100mg
4-chloro-loratadine
 165739-83-3 95%
100mg
 $557.00 2025-02-25
Ambeed
A812456-1g
Ethyl 4-(4,8-dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
 165739-83-3 95%
1g
 $4052.0 2024-07-21
Ambeed
A812456-100mg
Ethyl 4-(4,8-dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
 165739-83-3 95%
100mg
 $696.0 2024-07-21
A2B Chem LLC
AE83409-50mg
4-chloro-loratadine
 165739-83-3 95%
50mg
 $305.00 2024-04-20
1PlusChem
1P00ADM9-50mg
4-chloro-loratadine
 165739-83-3 95%
50mg
 $305.00 2025-02-25
1PlusChem
1P00ADM9-1g
4-chloro-loratadine
 165739-83-3 95%
1g
 $3242.00 2025-02-25

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Amadis Chemical Company Limited
(CAS:165739-83-3)4-Chloro Loratadine
A1248120
Purity:99%/99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg/1g
Price ($):185/343/626/1244/3647